Cas no 1105249-29-3 (N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide)

• Product Name: N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide
• CAS No: 1105249-29-3
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6584808
• PubChem ID: 30862729
• Update Time: 2025-10-22

N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide
• N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-ethoxybenzamide
• N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-ethoxybenzamide
• 1105249-29-3
• AKOS024510513
• SR-01000922702-1
• VU0644743-1
• F5486-0728
• SR-01000922702

• Inchi： 1S/C23H24N4O3S/c1-2-30-18-10-8-17(9-11-18)23(29)25-22-19-14-31-15-20(19)26-27(22)13-21(28)24-12-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key： ZJLWPBQZQROJSQ-UHFFFAOYSA-N
• SMILES： C(NC1N(CC(NCC2=CC=CC=C2)=O)N=C2CSCC2=1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Additional information on N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide

Professional Introduction to Compound with CAS No 1105249-29-3 and Product Name: N-{2-[(benzylcarbamoyl)methyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-ethoxybenzamide

This compound, identified by the CAS number CAS No 1105249-29-3, is a sophisticated organic molecule with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide, provides a detailed insight into its chemical composition and architecture. This introduction aims to explore the compound's structure, potential applications, and its relevance in contemporary research.

The molecular structure of this compound features a thiophene-pyrazole core, which is a well-known scaffold in medicinal chemistry due to its biological activity and versatility. The presence of a benzylcarbamoyl group and an ethoxybenzamide moiety further enhances its complexity and functionality. Such structural features are often engineered to modulate specific interactions with biological targets, making this compound a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The thiophene-pyrazole scaffold is particularly interesting because it can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The benzylcarbamoyl group and ethoxybenzamide moiety are known to contribute to the compound's binding affinity and selectivity towards certain enzymes or receptors.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The structural motifs present in this molecule are reminiscent of several known bioactive compounds that have shown efficacy in preclinical studies. For instance, derivatives of thiophene-pyrazole have been explored for their anti-tumor properties, while benzamide derivatives are frequently investigated for their anti-inflammatory and analgesic effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's complexity and potential challenges in production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized. Molecular docking studies using software like AutoDock Vina or Schrödinger have been instrumental in understanding how this compound might interact with biological targets. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery by identifying promising candidates early in the process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of thiophene-pyrazole have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. Similarly, benzamide derivatives are used in various industrial applications as intermediates for more complex molecules.

Ethical considerations are paramount in pharmaceutical research, ensuring that the development of new compounds aligns with societal values and regulatory standards. The synthesis and testing of this compound adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are conducted using both in vitro and in vivo models to evaluate its potential therapeutic benefits and any possible adverse effects.

The role of collaboration in advancing drug discovery cannot be overstated. Researchers from various disciplines—chemists, biologists, pharmacologists—work together to translate laboratory findings into tangible therapeutic solutions. This interdisciplinary approach is essential for addressing complex diseases effectively. The development of novel compounds like this one relies on a collective effort to integrate knowledge from multiple fields.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The insights gained from studying compounds like this one contribute to a broader knowledge base that can be leveraged for future discoveries. By exploring new chemical spaces and developing innovative synthetic strategies, researchers continue to push the boundaries of what is possible in drug development.

In conclusion, the compound with CAS No 1105249-29-3 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. The product name N-{2-[(benzylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-ethoxybenzamide encapsulates its chemical essence, highlighting key functional groups that contribute to its unique properties. As research progresses, this compound is poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.